2-(2-fluorophenoxy)-1-(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C19H25FN4O4S/c1-14-19(15(2)22(3)21-14)29(26,27)24-10-6-9-23(11-12-24)18(25)13-28-17-8-5-4-7-16(17)20/h4-5,7-8H,6,9-13H2,1-3H3
• InChI Key: LTNSZICMYCXUIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCCN(CC2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H25FN4O4S
• Molecular Weight: 424.5 g/mol

Description

2-(2-fluorophenoxy)-1-(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone is a useful research compound. Its molecular formula is C19H25FN4O4S and its molecular weight is 424.49. The purity is usually 95%.
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Scientific Research Applications

Novel Schiff Bases Synthesis

Researchers have synthesized novel Schiff bases from derivatives similar to the query compound, demonstrating antimicrobial activity. This synthesis leverages the properties of pyrazole derivatives and showcases the potential for creating compounds with significant biological activity (Puthran et al., 2019).

Advances in Polymer Science

A study introduced a new sulfonated poly(ether ether ketone) containing pendant carboxyl groups (C-SPEEK), illustrating the application of fluoroalkyl-containing compounds in developing membranes for fuel cells. This research underscores the compound's role in enhancing ion-exchange capacity, water uptake, and proton conductivity, critical for fuel cell performance (Li et al., 2009).

Development of Anesthetic Agents

Compounds structurally related to the query have been studied for their CNS effects, comparing favorably to diazepam in animal models. This research illustrates the potential for developing new anesthetic or psychotropic agents, emphasizing the compound's pharmacological relevance (Dewald et al., 1977).

Exploration in Heterocyclic Chemistry

Research on heterocyclic compounds, including oxazepine, pyrazole, and isoxazole derivatives, highlights the diverse chemical reactions and potential biological activities of these molecules. This area of study provides a foundation for the development of novel compounds with a variety of applications, from medicinal chemistry to materials science (Adnan et al., 2014).

Potential in Nonlinear Optics

A study on fluorinated diazoalkanes, including their application in cycloaddition reactions, showcases the synthesis of fluoroalkyl- and sulfone-substituted pyrazolines. This research indicates the utility of such compounds in the synthesis of materials with potential applications in nonlinear optics, due to their unique electronic properties (Hock et al., 2017).